(E)-N'-(4-chlorobenzylidene)-2-(3,4-dihydroquinolin-1(2H)-yl)acetohydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]-2-(3,4-dihydro-2H-quinolin-1-yl)acetamide
• InChI: InChI=1S/C18H18ClN3O/c19-16-9-7-14(8-10-16)12-20-21-18(23)13-22-11-3-5-15-4-1-2-6-17(15)22/h1-2,4,6-10,12H,3,5,11,13H2,(H,21,23)/b20-12+
• InChI Key: HKUPRBBNLRYHQP-UDWIEESQSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)NN=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)N/N=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 327.8 g/mol

Description

(E)-N'-(4-chlorobenzylidene)-2-(3,4-dihydroquinolin-1(2H)-yl)acetohydrazide, also known as CBQCA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. CBQCA is a hydrazone derivative that exhibits a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity : Novel derivatives, including "(E)-N'-(substituted-benzylidene)-2-(7-fluoro-2-methoxyquinolin-8-yl)acetohydrazide-hydrazone," have shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. These compounds have also been evaluated as DNA gyrase inhibitors, highlighting their potential in combating bacterial infections (Sridhar et al., 2016).

• Antitumor Activity : Research into quinazolinone-based acetohydrazides has revealed their efficacy in inducing antitumor cytotoxicity through the activation of caspase enzymes, which play a critical role in apoptosis. This suggests their potential as novel cancer therapeutic agents (Huan et al., 2019).

• Analgesic Activity : The synthesis of pyrazole and triazole derivatives bearing a quinazoline moiety has been explored, with selected compounds screened for analgesic activity. This research contributes to the development of new pain management solutions (Saad et al., 2011).

• Enzyme Inhibition : Derivatives have been synthesized and evaluated for their inhibitory effects on human monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. Submicromolar inhibition of both MAO-A and MAO-B by certain derivatives points to their potential in treating neurological disorders (Amer et al., 2020).